molecular formula C21H32BNO4 B6174072 tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate CAS No. 846564-03-2

tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate

Cat. No. B6174072
CAS RN: 846564-03-2
M. Wt: 373.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate” is a chemical compound with the molecular formula C17H26BNO4 . It is a significant intermediate of 1H-indazole derivatives . The structure of this compound is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS .


Molecular Structure Analysis

The molecular structure of this compound has been confirmed by X-ray diffraction (XRD) and calculated by exerting density functional theory (DFT) . The results of comparing the DFT calculated value with the X-ray diffraction value display that the optimized molecular structure does cohere with the single crystal structure ascertained via the experiment .


Physical And Chemical Properties Analysis

This compound appears as a white to off-white crystalline powder . It has a melting point of 168°C to 173°C . The compound has an empirical formula of C17H26BNO4 and a molecular weight of 309.21 .

Safety and Hazards

This compound is classified as a combustible solid . It does not have a flash point . It is recommended to handle this compound only under a chemical fume hood . It may cause skin irritation, serious eye irritation, and respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate involves the reaction of tert-butyl carbamate with 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP)." "Starting Materials": [ "tert-butyl carbamate", "6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine", "N,N'-diisopropylcarbodiimide (DIC)", "4-dimethylaminopyridine (DMAP)" ], "Reaction": [ "To a solution of tert-butyl carbamate in anhydrous dichloromethane, add N,N'-diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP) and stir for 10 minutes at room temperature.", "Add 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-amine to the reaction mixture and stir for 24 hours at room temperature.", "After completion of the reaction, the reaction mixture is quenched with water and extracted with dichloromethane.", "The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure.", "The crude product is purified by column chromatography to obtain tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate as a white solid." ] }

CAS RN

846564-03-2

Product Name

tert-butyl N-[6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate

Molecular Formula

C21H32BNO4

Molecular Weight

373.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.